Cas no 85598-12-5 (4-bromo-3-methyl-2-nitro-phenol)

4-Bromo-3-methyl-2-nitrophenol is a brominated nitrophenol derivative with a methyl substituent, offering distinct reactivity and structural features for synthetic applications. Its bromo and nitro functional groups provide versatile sites for further chemical modifications, making it valuable in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty intermediates. The compound’s phenolic hydroxyl group enhances solubility in polar solvents, facilitating its use in coupling reactions or as a precursor for more complex molecules. Its well-defined substitution pattern ensures predictable reactivity, while the electron-withdrawing nitro group influences electrophilic aromatic substitution behavior. This compound is suitable for researchers requiring precise functionalization in heterocyclic or aromatic systems.
4-bromo-3-methyl-2-nitro-phenol structure
85598-12-5 structure
Product Name:4-bromo-3-methyl-2-nitro-phenol
CAS No:85598-12-5
MF:C7H6BrNO3
MW:232.0314412117
MDL:MFCD17016113
CID:1038473
PubChem ID:13088179
Update Time:2025-06-09

4-bromo-3-methyl-2-nitro-phenol Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-3-methyl-2-nitrophenol
    • 2-Nitro-3-methyl-4-bromophenol
    • HXNNJFUSAYWUFT-UHFFFAOYSA-N
    • 4-bromo-3-methyl-2-nitro-phenol
    • 3294AC
    • Phenol, 4-bromo-3-methyl-2-nitro-
    • FCH1352023
    • PB11262
    • AK100660
    • SY100546
    • AX8241589
    • ST24023365
    • 4-Bromo-3-methyl-2-nitrophenol (ACI)
    • DTXSID40517783
    • AS-42576
    • 85598-12-5
    • CS-0050984
    • SCHEMBL594277
    • MFCD17016113
    • SCHEMBL13868758
    • AKOS016001981
    • EN300-208377
    • DA-02219
    • MDL: MFCD17016113
    • Inchi: 1S/C7H6BrNO3/c1-4-5(8)2-3-6(10)7(4)9(11)12/h2-3,10H,1H3
    • InChI Key: HXNNJFUSAYWUFT-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(C)=C(Br)C=CC=1O)=O

Computed Properties

  • Exact Mass: 230.95311g/mol
  • Monoisotopic Mass: 230.95311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66
  • XLogP3: 3

4-bromo-3-methyl-2-nitro-phenol Pricemore >>

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4-bromo-3-methyl-2-nitro-phenol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water
1.2 Reagents: Sulfuric acid ,  Nitric acid
2.1 Reagents: Bromine Solvents: Acetic acid
Reference
Enantioselective synthesis of the aminoimidazole segment of dragmacidin D
Yang, Cai-Guang; et al, Tetrahedron Letters, 2002, 43(6), 1063-1066

Production Method 2

Reaction Conditions
1.1 Reagents: Acetic acid ,  Nitric acid Solvents: Water ;  1 h, 40 °C → rt
Reference
2-Arylbenzoxazoles as CETP inhibitors: Substitution of the benzoxazole moiety
Smith, Cameron J.; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(1), 346-349

4-bromo-3-methyl-2-nitro-phenol Raw materials

4-bromo-3-methyl-2-nitro-phenol Preparation Products

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